Cas no 569658-92-0 (1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-)

• Product Name: 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-
• CAS No: 569658-92-0
• MF: C₁₉H₂₃N₂
• MW: 279.399324655533
• CID: 347211
• PubChem ID: 71444391
• Update Time: 2025-04-19

1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-
• 1,3-bis[(1R)-1-phenylethyl]-1,2-dihydroimidazol-1-ium
• DTXSID80853177
• 569658-92-0
• 1,3-Bis[(1R)-1-phenylethyl]-2,3-dihydro-1H-imidazol-1-ium

• Inchi： 1S/C19H22N2/c1-16(18-9-5-3-6-10-18)20-13-14-21(15-20)17(2)19-11-7-4-8-12-19/h3-14,16-17H,15H2,1-2H3/p+1/t16-,17-/m1/s1
• InChI Key： PSMVKJLCEFTIBH-IAGOWNOFSA-O
• SMILES： [NH+]1(C=CN([C@H](C)C2C=CC=CC=2)C1)[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.18629
• Monoisotopic Mass: 279.186123742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 7.68